Cas no 2171235-67-7 ((3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid)

• Product Name: (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• CAS No: 2171235-67-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6455505
• PubChem ID: 165801571
• Update Time: 2025-06-08

(3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• EN300-1548705
• (3R)-3-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]butanoic acid
• 2171235-67-7

• Inchi： 1S/C27H34N2O5/c1-19(17-26(31)32)29-25(30)15-5-3-2-4-10-16-28-27(33)34-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,2-5,10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t19-/m1/s1
• InChI Key： ZZFYRZXCNBMZHS-LJQANCHMSA-N
• SMILES： O(C(NCCCCCCCC(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid

Introduction to (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic Acid (CAS No. 2171235-67-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid, identified by its CAS number 2171235-67-7, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by a complex amino acid derivative moiety, is of particular interest in the synthesis of novel bioactive molecules.

The molecular structure of (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid incorporates a fluorinated aromatic ring, specifically 9H-fluoren-9-yl, which is known for its stability and interaction capabilities with biological targets. The presence of a methoxycarbonyl group further enhances its functionality, making it a versatile building block in drug design. This compound's architecture suggests potential applications in the development of protease inhibitors, which are critical in treating various inflammatory and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies indicate that the fluorinated aromatic component of (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid can modulate enzyme activity by selectively binding to specific pockets on target proteins. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

In the realm of drug discovery, the synthesis of chiral compounds like (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid is particularly challenging but rewarding. The (3R) configuration denotes a specific stereochemical arrangement that can significantly influence biological activity. Researchers have leveraged asymmetric synthesis techniques to produce enantiomerically pure forms of this compound, which are essential for clinical trials and commercialization.

The pharmacokinetic properties of (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid are also under investigation. Preliminary data suggest that its molecular weight and solubility profile make it suitable for oral administration, although further studies are needed to optimize bioavailability and metabolic stability. These factors are critical for determining its suitability for different therapeutic indications.

One of the most exciting applications of this compound is in the treatment of neurodegenerative diseases. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The structural features of (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid make it a promising candidate for modulating neural pathways involved in these disorders.

Additionally, the compound's potential role in cancer therapy is being explored. Research has shown that certain fluorinated amino acids can inhibit tumor growth by interfering with key signaling pathways. The methoxycarbonyl group in (3R)-3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid may enhance its ability to interact with cancer-specific enzymes, making it a valuable asset in oncology research.

The synthesis methodologies for obtaining high-purity forms of (3R)-3-8-( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) o c t a n a m i d o b u t a n o i c a c i d ) have been refined through continuous optimization efforts. Techniques such as solid-phase peptide synthesis and enzymatic catalysis have been employed to achieve high yields and enantiomeric purity. These advancements are crucial for scaling up production while maintaining quality control standards.

The regulatory landscape for novel pharmaceutical compounds like (3R)-3-( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) o c t a n a m i d o b u t a n o i c a c i d) is stringent but well-defined. Manufacturers must navigate rigorous testing protocols to demonstrate safety and efficacy before gaining approval for clinical use. The growing body of preclinical data on this compound provides hope that it will meet these requirements and eventually reach patients in need.

In conclusion, (3R)-3-( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) o c t a n a m i d o b u t a n o i c a c i d ( C A S N O . 2 1 7 1 2 3 5 - 6 7 - 7) represents an exciting frontier in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in addressing unmet medical needs worldwide.